Cas no 68-10-0 (Bromoacetate(1-))

Bromoacetate(1-) structure
Bromoacetate(1-) structure
Product Name:Bromoacetate(1-)
CAS No:68-10-0
MF:C2H2BrO2
MW:137.940080165863
CID:519884
PubChem ID:6226
Update Time:2025-04-19

Bromoacetate(1-) Chemical and Physical Properties

Names and Identifiers

    • Bromoacetate(1-)
    • 2-bromoacetate
    • bromoacetate
    • MONOBROMOACETATE
    • DTXSID60218189
    • KDPAWGWELVVRCH-UHFFFAOYSA-M
    • CHEBI:192408
    • 68-10-0
    • ACETIC ACID, BROMO-, ION(1-)
    • alpha-bromoacetate
    • MDL: MFCD01941454
    • Inchi: 1S/C2H3BrO2/c3-1-2(4)5/h1H2,(H,4,5)/p-1
    • InChI Key: KDPAWGWELVVRCH-UHFFFAOYSA-M
    • SMILES: BrCC(=O)[O-]

Computed Properties

  • Exact Mass: 136.92382g/mol
  • Monoisotopic Mass: 136.92382g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 1
  • Complexity: 37.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 40.1Ų
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